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Introduction
Germanium-74 (⁷⁴Ge) is one of the five naturally occurring isotopes of germanium,

distinguished by its nuclear stability and specific nuclear structure. Comprising 32 protons and

42 neutrons, it is the most abundant stable isotope of germanium.[1][2] This guide provides a

comprehensive overview of the nuclear properties of ⁷⁴Ge, including its stability, structure, and

the experimental methodologies employed in its characterization. The unique nuclear

characteristics of ⁷⁴Ge make it a subject of interest in fundamental nuclear physics research

and a component in various technological applications, including the production of medical

radioisotopes.[3][4][5]

Nuclear Properties of Germanium-74
The stability and structural characteristics of the ⁷⁴Ge nucleus are defined by a range of

quantitative parameters. These properties have been meticulously determined through various

experimental techniques, providing a detailed picture of this specific nuclide.
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Data Presentation: Key Nuclear Properties
The fundamental nuclear properties of Germanium-74 are summarized in the table below for

easy reference and comparison.

Property Value Unit

Atomic Number (Z) 32 -

Neutron Number (N) 42 -

Mass Number (A) 74 -

Isotopic Mass 73.92117776(9) u

Nuclear Mass 73.9036238 u

Mass Excess -73.42244 MeV

Binding Energy 645.66482019 MeV

Binding Energy per Nucleon 8.72520027 MeV

Nuclear Spin and Parity (J^π) 0+ -

Natural Abundance 36.52(12) %

Stability Stable -

Charge Radius 4.0742(11) fm

Quadrupole Moment of 2+

state
-0.19(2) eb

Parent Isotopes ⁷⁴Ga, ⁷⁴As -

Sources:[1][6][7][8][9][10]

Nuclear Structure and Shape
The arrangement of protons and neutrons within the ⁷⁴Ge nucleus dictates its overall shape

and excited state behavior. Studies involving Coulomb excitation have provided evidence for a

shape transition in the germanium isotopes. For ⁷⁴Ge, the ground state is associated with a
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modest deformation, and it is considered to be nearly spherical.[11][12] Theoretical models

predict that the potential energy surface for germanium isotopes is relatively soft, with the

possibility of coexisting spherical, prolate, and oblate shapes.[13]

Experimental Protocols for Characterization
The determination of the nuclear properties of ⁷⁴Ge relies on a suite of sophisticated

experimental techniques. The following sections detail the methodologies for some of the key

experiments.

Multicollector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)
MC-ICP-MS is a powerful technique for precise determination of isotopic ratios.

Methodology:

Sample Preparation:

High-purity Germanium metal is dissolved in a mixture of nitric acid (HNO₃) and

hydrofluoric acid (HF) and then diluted with water to create a stock solution.[8]

For geological samples, dissolution is achieved with concentrated HNO₃, with the addition

of HF for silicon-rich matrices.[14]

To eliminate interfering elements, the sample undergoes liquid-liquid extraction or ion-

exchange chromatography.[1][12] For instance, a cation-exchange resin can be used

where Germanium, present as an oxyanion, is eluted while cationic matrix elements are

retained.[12]

Instrumentation:

A multicollector inductively coupled plasma mass spectrometer (e.g., ThermoScientific

Neptune Plus or Neoma) is used.[15]

The sample can be introduced into the plasma via a traditional nebulizer system or a

hydride generation system, which converts germanium into volatile germane (GeH₄),
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enhancing sensitivity and reducing some interferences.[1][14][15]

Data Acquisition:

The ion beams of the different germanium isotopes (⁷⁰Ge, ⁷²Ge, ⁷³Ge, ⁷⁴Ge, and ⁷⁶Ge) are

simultaneously measured by multiple Faraday cup detectors.[15]

To correct for instrumental mass bias, a standard-sample bracketing method using a

certified reference material (e.g., NIST SRM 3120a) is employed.[1]

Data Analysis:

Isotope ratios (e.g., ⁷⁴Ge/⁷⁰Ge) are calculated from the measured ion beam intensities.

Potential molecular interferences, such as ⁵⁸Ni¹⁶O⁺ and ³⁸Ar³⁶Ar⁺ on ⁷⁴Ge⁺, must be

assessed and corrected for.[12]

Gamma-Ray Spectroscopy with High-Purity Germanium
(HPGe) Detectors
Gamma-ray spectroscopy is crucial for determining the energy levels and decay schemes of

nuclei.

Methodology:

Detector Setup:

A High-Purity Germanium (HPGe) detector is used due to its excellent energy resolution.

[16][17][18]

The detector is cooled to liquid nitrogen temperature (77 K) to minimize thermal noise and

leakage current.[16][19]

A reverse bias voltage is applied to the detector to create a depletion region for charge

collection.[16][19]

Sample and Source:
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The sample containing the gamma-emitting source (e.g., a sample undergoing a nuclear

reaction or a radioactive source that decays to ⁷⁴Ge) is placed in front of the detector.

For calibration, standard radioactive sources with well-known gamma-ray energies (e.g.,

¹³⁷Cs, ⁶⁰Co) are used.

Data Acquisition:

Gamma rays interacting with the germanium crystal create electron-hole pairs. The

number of pairs is proportional to the deposited energy.

The resulting charge is collected and converted into a voltage pulse by a preamplifier.

The pulse is then shaped and amplified by a spectroscopy amplifier and digitized by a

multichannel analyzer (MCA) to build an energy spectrum.[17]

Spectrum Analysis:

The resulting spectrum shows peaks corresponding to the full energy of the incident

gamma rays.

The energy of the gamma rays is determined from the position of these peaks after energy

calibration.

The intensity of the peaks provides information about the activity of the source and the

branching ratios of the nuclear transitions.

Coulomb Excitation
Coulomb excitation is a key technique for probing the collective properties and shape of atomic

nuclei.

Methodology:

Beam and Target:

A beam of ⁷⁴Ge ions is accelerated to an energy below the Coulomb barrier to ensure that

the interaction with the target is purely electromagnetic.
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The beam is directed onto a target of a heavy, stable nucleus (e.g., ¹⁹⁶Pt or ²⁰⁸Pb).[20]

Detection System:

The scattered beam particles and recoiling target nuclei are detected in coincidence using

particle detectors, such as segmented silicon detectors, which allows for the determination

of the scattering angle.[20]

Gamma rays emitted from the de-excitation of the excited nuclear states are detected by

an array of high-resolution germanium detectors (e.g., SeGA) surrounding the target.[20]

Data Acquisition and Analysis:

The energies of the detected gamma rays are corrected for Doppler shift on an event-by-

event basis using the information from the particle detectors.

The gamma-ray yields as a function of the scattering angle are measured.

These yields are compared with theoretical calculations from a coupled-channels Coulomb

excitation code (e.g., GOSIA) to extract the electromagnetic matrix elements, which are

related to the nuclear shape and collectivity.[10]

Visualizations
The following diagrams illustrate key concepts and workflows related to the study of

Germanium-74.
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Fig. 1: Logical relationship of Germanium-74 nuclear properties.
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Fig. 2: Experimental workflow for MC-ICPMS analysis of Germanium-74.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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